Cas no 2137556-80-8 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137556-80-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5293289
• PubChem ID: 165462692
• Update Time: 2025-11-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-790604
• 1-methyl-2,9-dioxa-12-azadispiro[4.0.5^{6}.3^{5}]tetradecan-13-one
• 2137556-80-8
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C12H19NO3/c1-9-11(2-7-16-9)8-10(14)13-12(11)3-5-15-6-4-12/h9H,2-8H2,1H3,(H,13,14)
• InChI Key： VUHKFPDOSVDJDT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC(NC32CCOCC3)=O)C1C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 441.0±45.0 °C(Predicted)
• pka: 15.71±0.40(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No. 2137556-80-8 and Its Potential Applications in Modern Research

The chemical compound identified by CAS No. 2137556-80-8, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in scientific and industrial research due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing frequently searched queries related to its stability, biocompatibility, and role in advanced material science.

One of the most pressing questions among researchers is: "What are the potential applications of CAS No. 2137556-80-8 in renewable energy?" Preliminary studies suggest that this compound exhibits promising electrochemical properties, making it a candidate for next-generation battery technologies. Its molecular framework allows for efficient electron transfer, which could revolutionize energy storage solutions. Additionally, its thermal stability aligns with the growing demand for high-performance materials in solar panel coatings and other green technologies.

Another hot topic is the compound's role in pharmaceutical research. While INDEX NAME NOT YET ASSIGNED is not yet classified as a drug or active ingredient, its structural analogs have shown potential in targeting specific enzymatic pathways. Researchers are particularly interested in its bioavailability and low toxicity profile, which are critical for drug development. Discussions on platforms like PubMed and ResearchGate often highlight its compatibility with nanocarrier systems, a trending area in precision medicine.

From a synthetic chemistry perspective, the compound's crystallographic data and solubility parameters are frequently searched keywords. Labs worldwide are optimizing its synthesis to improve yield and purity, often leveraging microwave-assisted reactions or flow chemistry techniques. These methods align with the broader shift toward sustainable lab practices, reducing waste and energy consumption—a priority for modern chemists.

In material science, CAS No. 2137556-80-8 is being explored for its polymer-modifying capabilities. Its ability to enhance tensile strength and UV resistance makes it a contender for use in smart packaging and biodegradable plastics. These applications resonate with consumers increasingly concerned about environmental sustainability, a trend reflected in Google's rising search volumes for terms like "eco-friendly additives" and "green chemistry innovations."

Despite its promise, challenges remain. For instance, the lack of a standardized INDEX NAME complicates literature searches and patent filings. Researchers often rely on CAS registry numbers or IUPAC descriptors to track its progress. This ambiguity underscores the need for collaborative efforts to establish naming conventions and safety protocols, ensuring seamless integration into global supply chains.

In conclusion, CAS No. 2137556-80-8 represents a frontier in interdisciplinary research. Its versatility spans energy, medicine, and materials—each domain fueled by urgent societal needs. As investigations continue, this compound may well become a cornerstone of 21st-century innovation, answering today's most searched questions while posing new ones for future exploration.